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Compound of Interest

Compound Name: 2-Methyl-2-nitropropane

Cat. No.: B1294617 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of 2-
Methyl-2-nitropropane, a flammable and irritating chemical. Adherence to these protocols is

critical to minimize risks and comply with regulatory standards.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure all necessary personal protective

equipment (PPE) is worn and emergency procedures are understood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[1] If there is a risk of

inhalation, use a dust mask type N95 (US) or equivalent.

Ventilation: Always handle 2-Methyl-2-nitropropane in a well-ventilated area, preferably

within a chemical fume hood to avoid inhalation of vapors.[1][2]

Ignition Sources: This compound is highly flammable.[3][4] Keep it away from heat, sparks,

open flames, and hot surfaces.[1][2] Use spark-proof tools and explosion-proof equipment.[1]

Spill Response: In case of a spill, immediately evacuate the area and remove all ignition

sources.[1] For small spills, absorb the material with an inert, non-combustible absorbent
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material (e.g., sand, vermiculite), and then sweep or shovel it into a suitable, labeled

container for disposal.[1] Do not let the chemical enter drains.[1][2]

Chemical Properties and Hazards
A clear understanding of the chemical's properties is essential for safe handling.

Property[1] Value

CAS Number 594-70-7

Molecular Formula (CH₃)₃CNO₂

Appearance Colorless liquid or low melting solid

Flash Point 19 °C (66.2 °F) - closed cup

Boiling Point 126-127 °C

Density 0.95 g/mL at 25 °C

Hazards

Highly flammable liquid and vapor, causes skin

and serious eye irritation, may cause respiratory

irritation.[3][4]

Step-by-Step Disposal Procedure
The primary and recommended method for the disposal of 2-Methyl-2-nitropropane is through

a licensed hazardous waste disposal company. Do not attempt to dispose of this chemical

down the drain or in regular trash.

Waste Identification and Segregation:

Clearly label the waste container as "Hazardous Waste: 2-Methyl-2-nitropropane".

This compound is a non-halogenated organic solvent.[5] It should be segregated from

incompatible materials such as strong oxidizing agents and strong bases.[1]

Containerization:
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Use a compatible, leak-proof container for waste collection. The original container is often

a suitable choice.

Do not fill the waste container to more than 75% capacity to allow for vapor expansion.[5]

Keep the container tightly closed except when adding waste.[6][7][8]

The exterior of the container must be clean and free of contamination.[8]

Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.[9]

This storage area should be away from heat, ignition sources, and incompatible

chemicals.[9] Flammable liquid storage cabinets are recommended.[5]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup.[1][2]

Provide the contractor with the Safety Data Sheet (SDS) for 2-Methyl-2-nitropropane.

Follow all institutional and regulatory procedures for waste manifest and handover.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 2-Methyl-2-nitropropane.
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Workflow for 2-Methyl-2-nitropropane Disposal
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Caption: Disposal workflow for 2-Methyl-2-nitropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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